Cas no 62071-20-9 (2-Thiophenecarboxaldehyde, 5-(dodecyloxy)-)
62071-20-9 structure
Product Name:2-Thiophenecarboxaldehyde, 5-(dodecyloxy)-
CAS No:62071-20-9
MF:C17H28O2S
MW:296.468024253845
CID:459107
PubChem ID:21441834
Update Time:2025-04-19
2-Thiophenecarboxaldehyde, 5-(dodecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxaldehyde, 5-(dodecyloxy)-
- 5-dodecoxythiophene-2-carbaldehyde
- DTXSID90613961
- 62071-20-9
- SCHEMBL11714970
- 5-(DODECYLOXY)THIOPHENE-2-CARBALDEHYDE
-
- Inchi: 1S/C17H28O2S/c1-2-3-4-5-6-7-8-9-10-11-14-19-17-13-12-16(15-18)20-17/h12-13,15H,2-11,14H2,1H3
- InChI Key: QQIBORBEVUXRBO-UHFFFAOYSA-N
- SMILES: S1C(C=O)=CC=C1OCCCCCCCCCCCC
Computed Properties
- Exact Mass: 296.18114
- Monoisotopic Mass: 296.18100131g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
2-Thiophenecarboxaldehyde, 5-(dodecyloxy)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Jason Wan Lab Chip, 2020,20, 4528-4538
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